Cas no 2097857-69-5 (4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 2097857-69-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6388672
• PubChem ID: 121184856
• Update Time: 2025-07-09

4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine
• Methanone, (2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)(tetrahydro-3-furanyl)-
• 2097857-69-5
• 3,5-dihydro-2H-1,4-benzoxazepin-4-yl(oxolan-3-yl)methanone
• AKOS032466579
• F6543-4820
• (2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)(tetrahydrofuran-3-yl)methanone

• Inchi： 1S/C14H17NO3/c16-14(12-5-7-17-10-12)15-6-8-18-13-4-2-1-3-11(13)9-15/h1-4,12H,5-10H2
• InChI Key： XCHURGWXEGKXNN-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2OCC1)(C1CCOC1)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 444.7±45.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine

Comprehensive Analysis of 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2097857-69-5)

The compound 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2097857-69-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate architecture, combining a benzoxazepine core with an oxolane carbonyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the growing demand for novel neuroactive compounds in addressing conditions like anxiety, depression, and neurodegenerative diseases.

One of the most searched questions in the context of benzoxazepine derivatives revolves around their structure-activity relationship (SAR). The oxolane-3-carbonyl group in this compound introduces a conformational constraint that may enhance binding affinity to specific biological targets. Recent studies suggest that such modifications can improve metabolic stability and blood-brain barrier penetration—key factors in CNS drug development. This aligns with the current trend of optimizing small molecule therapeutics for better pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in pharmaceutical innovation. Its CAS No. 2097857-69-5 serves as a critical identifier for researchers tracking its development across databases like PubChem and Reaxys.

The rise of computational drug design has further amplified interest in this molecule. Molecular docking simulations predict strong interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This computational synergy with wet-lab experimentation exemplifies the modern drug discovery pipeline, where AI-driven hypotheses accelerate lead optimization—a frequently searched term in biotech circles.

Another trending aspect is the compound's potential role in epigenetic modulation. The benzoxazepine scaffold is known to interact with histone deacetylases (HDACs), enzymes implicated in gene expression regulation. With the booming field of epigenetic therapeutics, this connection positions CAS No. 2097857-69-5 as a molecule worth monitoring in oncology and neurobiology research.

Environmental and green chemistry considerations are also pertinent. Synthetic routes for this compound are being evaluated for atom economy and solvent-free conditions, addressing the pharmaceutical industry's push toward sustainable manufacturing. Such topics dominate recent conferences and align with ESG (Environmental, Social, and Governance) metrics increasingly demanded by investors.

In conclusion, 4-(oxolane-3-carbonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine represents a multifaceted research subject bridging medicinal chemistry, computational biology, and sustainable science. Its CAS No. 2097857-69-5 will likely continue appearing in high-impact journals as investigations into its biological roles and synthetic refinements progress.